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inhibitors

  • KX2-391 dihydrochloride
    KX2-391 dihydrochloride
    • Cat. No.:
    • B1662809
    • CAS No.:
    • 1038395-65-1
    • Molecular Formula:
    • C26H31Cl2N3O3
    • Molecular Weight:
    • 504.4 g/mol
    Description
    KX2-391 2Hcl (KX01) is the first clinical Src inhibitor (peptidomimetic class) that targets the peptide substrate site of Src, with GI50 of 9-60 nM in cancer cell lines.IC50 value: 9-60 nM (GI50) [1]Target: Src ...
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  • Olprinone hydrochloride
    Olprinone hydrochloride
    • Cat. No.:
    • B1662836
    • CAS No.:
    • 119615-63-3
    • Molecular Formula:
    • C14H11ClN4O
    • Molecular Weight:
    • 286.71 g/mol
    Description
    Olprinone hydrochloride is an organic molecular entity.
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  • R 80123
    R 80123
    • Cat. No.:
    • B1662182
    • CAS No.:
    • 133718-30-6
    • Molecular Formula:
    • C26H29N5O3
    • Molecular Weight:
    • 459.5 g/mol
    Description
    R 80123 is the Z-isomer of R 79595, is also a highly selective phosphodiesterase inhibitor. The fuction is similar to R 80122 (HY-100615, Revizinone).In vivo: The administration of Revizinone improved the haemod...
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  • Palonosetron
    Palonosetron
    • Cat. No.:
    • B1662849
    • CAS No.:
    • 135729-61-2
    • Molecular Formula:
    • C19H24N2O
    • Molecular Weight:
    • 296.4 g/mol
    Description
    Palonosetron is an organic heterotricyclic compound that is an antiemetic used (as its hydrochloride salt) in combination with netupitant (under the trade name Akynzeo) to treat nausea and vomiting in patients u...
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  • RS-0466
    RS-0466
    • Cat. No.:
    • B1663145
    • CAS No.:
    • 316130-82-2
    • Molecular Formula:
    • C18H21N3O3
    • Molecular Weight:
    • 323.35 g/mol
    Description
    Potent indirect activator of AMPK;  High Quality Biochemicals for Research Uses
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  • Gisadenafil besylate
    Gisadenafil besylate
    • Cat. No.:
    • B1662341
    • CAS No.:
    • 334827-98-4
    • Molecular Formula:
    • C29H39N7O8S2
    • Molecular Weight:
    • 677.8 g/mol
    Description
    Gisadenafil is a phosphodiesterase 5 (PDE5) inhibitor (IC50 = 1.1 nM). It is 103-fold selective for PDE5 over PDE6 at 1.1 nM. Gisadenafil (2 mg/kg) restores the wild-type response to hypercapnia, increased corti...
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  • Cholesteryl behenate
    Cholesteryl behenate
    • Cat. No.:
    • B1663489
    • CAS No.:
    • 61510-09-6
    • Molecular Formula:
    • C49H88O2
    • Molecular Weight:
    • 709.2 g/mol
    Description
    Cholesteryl behenate is a cholesterol ester obtained by the formal condensation of cholesterol with behenic acid. It has a role as a mouse metabolite. It is functionally related to a docosanoic acid....
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  • Pseudoephedrine sulfate
    Pseudoephedrine sulfate
    • Cat. No.:
    • B1663402
    • CAS No.:
    • 7460-12-0
    • Molecular Formula:
    • C20H32N2O6S
    • Molecular Weight:
    • 428.5 g/mol
    Description
    Pseudoephedrine Sulfate is the sulfate salt form of pseudoephedrine, a phenethylamine and a diastereomer of ephedrine with sympathomimetic property. Pseudoephedrine sulfate displaces norepinephrine from storage ...
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  • 5-Carboxamidotryptamine maleate
    5-Carboxamidotryptamine maleate
    • Cat. No.:
    • B1662553
    • CAS No.:
    • 74885-72-6
    • Molecular Formula:
    • C15H17N3O5
    • Molecular Weight:
    • 319.31 g/mol
    Description
    5-HT1 agonist with high affinity at 5-HT1A, 5-HT1B , 5-HT1D, 5-ht5 and 5-HT7 receptors.
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  • RD162
    RD162
    • Cat. No.:
    • B1662965
    • CAS No.:
    • 915087-27-3
    • Molecular Formula:
    • C22H16F4N4O2S
    • Molecular Weight:
    • 476.4 g/mol
    Description
    RD162 is a second-generation androgen receptor (AR) antagonist. It inhibits binding of 18F-FDHT to AR in human prostate cancer cells with an IC50 value of 30.9 nM. RD162 completely suppresses VCaP cell prolifera...
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